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An in-depth examination of the chemical and microbiological constituents of the traditional
Turkish fermented beverage, Salgam, tailored for researchers, scientists, and professionals in
drug development.

Salgam, a traditional Turkish fermented beverage, presents a complex chemical profile
resulting from the lactic acid fermentation of its primary raw materials: black carrot (Daucus
carota ssp. sativus var. atrorubens Alef.), bulgur flour, sourdough, rock salt, and turnip
(Brassica rapa L.).[1][2][3] This guide provides a detailed overview of its chemical composition,
the methodologies used for its characterization, and the microbiological agents responsible for
its unique properties.

Physicochemical Properties

The fundamental characteristics of Salgam are defined by its acidity and pH, which are direct
consequences of the fermentation process. The Turkish Salgam Standard stipulates a total
acidity of at least 6.0 g/L (as lactic acid) and a pH ranging from 3.3 to 3.8.[1] Studies have
reported pH values in commercial and laboratory-produced Salgam to be within the range of
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3.15 to 4.25, with total acidity, expressed as lactic acid, varying from 0.530% to 1.028% (w/v).
[4]

Parameter Range Reference
pH 3.15-4.25 [4]
Total Acidity (as lactic acid) 0.530% - 1.028% (w/v) [4]
Total Dry Matter 2.33% - 3.67% (w/w) [4]
Soluble Solids 2.5% - 4% (m/m) [5]
Salt 1.17% - 2.574% (m/m) [5]
Ash 1.32% - 1.97% (m/m) [5]
Organic Acids

The sour taste of Salgam is primarily attributed to the presence of organic acids, with lactic acid
being the most predominant.[1] Other organic acids identified include acetic acid, which
contributes to the volatile acidity, as well as succinic and citric acid.[5]

Organic Acid Concentration (g/L) Reference
Lactic Acid 8.90 [5]
Acetic Acid 1.29 [5]
Succinic Acid 0.22 [5]
Citric Acid 1.25 [5]

Volatile Compounds

The characteristic aroma of Salgam is derived from a complex mixture of volatile compounds.
Gas chromatography-mass spectrometry (GC-MS) analysis has identified a wide array of these
compounds, including terpenes, esters, alcohols, volatile acids, and phenols.[1][6] One study
identified as many as sixty aroma compounds, with terpenes being the most abundant group.

[1][7]
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Compound Class Number Identified Reference
Terpenes 20 [1]
Esters 9 [1]
Alcohols 9 [1]
Volatile Acids 5 [1]
Volatile Phenols 6 [1]
Lactones 5 [1]
Naphthalenes 3 [1]
Carbonyl Compounds 2 [1]
C13-Norisoprenoids 1 [1]

Mineral and Elemental Composition

Salgam is a source of various minerals, with sodium and potassium being the most abundant.

[8] The mineral content can vary depending on the raw materials and production methods.
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Element Concentration Range Reference
Sodium (Na) 452 -6.15g/L [8]
Potassium (K) 0.27-0.72 g/L [8]
Calcium (Ca) 34.02 - 148.30 mg/L [8]
Magnesium (Mg) 30.61 - 75.38 mg/L [8]
Phosphorus (P) 8.72 - 82.96 mg/L [8]
Iron (Fe) 0.16 - 0.84 mg/L [8]
Zinc (Zn) 530 - 580 ug/L [5]
Copper (Cu) 218 - 234 ug/L [5]
Nickel (Ni) 49 - 242 ug/L [5]
Lead (Pb) 57 - 65 pg/L [5]

Phenolic Compounds and Antioxidant Activity

The deep red color of Salgam is due to the high concentration of anthocyanins, a type of
phenolic compound, derived from the black carrots.[1] These compounds also contribute to the
antioxidant properties of the beverage. The total phenolic content has been reported to range
from 1219.39 to 3388.82 mg/kg.[5] The primary anthocyanin is cyanidin-3-glycoside, with
concentrations reported between 88.3 and 114.1 mg/L.[9]

Microbiological Composition

The fermentation of Salgam is driven by a mixed culture of lactic acid bacteria (LAB) and
yeasts.[3][5] The dominant LAB species include Lactobacillus plantarum, Lactobacillus brevis,
and Lactobacillus fermentum.[5] Lacticaseibacillus paracasei subsp. paracasei has also been
identified as a predominant species.[10] The yeast population contributes to the formation of
ethanol and other flavor compounds.[5]
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Microorganism Count Range (log cfu/mL) Reference
Lactic Acid Bacteria (LAB) 6.97 - 9.40 [5]
Total Mesophilic Aerobic
_ 6.72 [5]
Bacteria
Yeast 5.64 - 8.79 [5][10]
Non-Saccharomyces Yeast 4.47 [5]
Coliform Bacteria 1.49 [5]

Experimental Protocols

Determination of Total Acidity: Total acidity, expressed as grams of lactic acid per liter, is
typically determined by titrating a known volume of the Salgam sample with a standardized
sodium hydroxide (NaOH) solution to a pH of 8.2.[11]

Analysis of Volatile Compounds: Volatile compounds are commonly extracted using liquid-liquid
extraction with a solvent mixture such as pentane/dichloromethane. The extracts are then
analyzed by gas chromatography-mass spectrometry (GC-MS) to identify and quantify the
individual compounds.[1][6]

Quantification of Phenolic Compounds: The total phenolic content is often measured using the
Folin-Ciocalteu method. The absorbance is read with a spectrophotometer and the
concentration is calculated using a standard curve prepared with gallic acid.[11]

Salgam Fermentation Process

The production of Salgam involves a complex interplay between the raw materials and the
fermenting microorganisms. The following diagram illustrates the key stages and
transformations that occur during the fermentation process.
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Chemical Composition of Salgam
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Caption: A diagram illustrating the key inputs, microbial activities, and chemical outputs of the
Salgam fermentation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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